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Compound of Interest

Compound Name: HLI373 dihydrochloride

Cat. No.: B10764321

Essential Safety and Handling of HLI373
Dihydrochloride

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
HLI373 dihydrochloride. As a potent HdAm2 inhibitor with cytotoxic properties, strict adherence
to these procedural guidelines is essential to ensure personnel safety and maintain
experimental integrity. In the absence of a specific Safety Data Sheet (SDS), these
recommendations are based on best practices for handling potent, biologically active research
compounds.

Personal Protective Equipment (PPE)

All personnel handling HLI373 dihydrochloride, whether in solid or solution form, must wear
the following personal protective equipment. This is based on the precautionary principle for
handling potent or cytotoxic compounds.

e Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes and airborne particles.[1]

e Hand Protection: Two pairs of nitrile gloves (double-gloving) are required. Gloves should be
changed immediately if contaminated, and every two hours during continuous handling.
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o Body Protection: A disposable, back-closing laboratory gown made of a low-permeability
fabric is required. Cuffs should be tucked into the inner pair of gloves.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood or biological safety cabinet, a NIOSH-approved N95 or higher-rated respirator is
necessary to prevent inhalation of airborne particles.

Engineering Controls and Safe Handling

Engineering controls are the primary means of minimizing exposure to HLI373
dihydrochloride.

o Ventilation: All weighing and solution preparation of HLI373 dihydrochloride must be
conducted in a certified chemical fume hood or a Class Il biological safety cabinet to prevent
inhalation of the powder and to contain any potential aerosols.

» Designated Area: A specific area within the laboratory should be designated for handling
HLI373 dihydrochloride. This area should be clearly marked with warning signs.

e Good Laboratory Practices: Avoid eating, drinking, or applying cosmetics in the laboratory.[1]
Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1]

Storage and Disposal

Proper storage and disposal are critical for safety and to prevent environmental contamination.

» Storage: HLI373 dihydrochloride should be stored in a tightly sealed, clearly labeled
container. For long-term storage, it is recommended to store the compound at -20°C for up to
one month or -80°C for up to six months.[2] The storage location should be a secure,
designated area with limited access.

» Disposal: All waste contaminated with HLI373 dihydrochloride, including empty containers,
used PPE, and consumables, must be disposed of as hazardous chemical waste. Follow all
local, state, and federal regulations for hazardous waste disposal. Do not dispose of this
material down the drain.
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Spill and Exposure Procedures

Immediate and appropriate action is required in the event of a spill or personnel exposure.

o Spill Cleanup: In case of a spill, evacuate the area and prevent others from entering. For a
small spill of the solid, gently cover with absorbent paper to avoid raising dust, then wet the
paper with a suitable solvent (e.g., ethanol) and carefully wipe up the material. For a liquid
spill, absorb with an inert material. All cleanup materials must be disposed of as hazardous
waste. For large spills, evacuate the laboratory and contact the institution's environmental
health and safety department.

 First Aid: Skin Contact: Immediately remove contaminated clothing and wash the affected
area with copious amounts of soap and water for at least 15 minutes. Seek medical
attention.[1]

o First Aid: Eye Contact: Immediately flush the eyes with a gentle stream of water for at least
15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

o First Aid: Inhalation: Move the individual to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.[1]

 First Aid: Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[1]

: _ E

Parameter Value Source
Long-term Storage -80°C for up to 6 months [2]
Short-term Storage -20°C for up to 1 month [2]

Experimental Workflow
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Safe Handling Workflow for HLI373 Dihydrochloride
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Caption: Workflow for the safe handling of HLI373 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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